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Compound of Interest |

Compound Name: 4-ethoxy-N-ethylaniline
CAS No.: 62885-82-9; 65570-13-0
Cat. No.: B2957075
. J

Audience: Researchers, Laboratory Safety Officers, and Drug Development Scientists. Scope:
Operational safety, waste categorization, and regulatory-compliant disposal of CAS 65570-13-
0.

Chemical Profile & Hazard Assessment

4-ethoxy-N-ethylaniline (CAS: 65570-13-0), also known as N-Ethyl-p-phenetidine, is an
aromatic amine intermediate often used in dye synthesis and pharmaceutical research.[1]
Unlike simple solvents, its disposal requires strict adherence to protocols designed to prevent
dermal absorption and aquatic contamination.

Critical Hazard Data

This compound belongs to the phenetidine class, historically linked to nephrotoxicity and
methemoglobinemia. It must be treated as a high-toxicity organic waste.
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Property Specification Operational Implication

Use for waste manifesting and

CAS Number 65570-13-0 ) _
inventory tracking.[1]
] o ] Requires leak-proof secondary
Physical State Liquid (Oil) )
containment.[1]
Classify as Combustible, not
Flash Point >100°C (Est)[1] Flammable, but treat as
ignitable waste.[1]
Zero-skin-contact policy.
Toxicity Acute Toxin (Skin/Oral) Permeates standard nitrile

gloves over time.[1]

_ _ Do NOT mix with nitric acid or
o Incompatible with o
Reactivity , o acidic waste streams
Acids/Oxidizers ] ]
(exothermic reaction).[1]

Pre-Disposal Handling & Containment[1][2]

Before the chemical leaves the bench, it must be stabilized and contained. The primary risk

during transfer is splashing or vapor inhalation.

Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient. Use this tiered approach:

o Respiratory: Fume hood mandatory. If working outside a hood (spill cleanup), use a half-
mask respirator with Organic Vapor (OV) cartridges.

o Dermal: Double-gloving is required.
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Laminate film (Silver Shield/4H) or thick Nitrile (8 mil) for prolonged handling.

¢ Ocular: Chemical splash goggles. Face shield recommended during pouring operations >100

mL.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2957075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Container Specifications

o Primary Container: Amber glass or High-Density Polyethylene (HDPE). Avoid LDPE or
standard squirt bottles which may degrade.

e Labeling: Must be labeled "HAZARDOUS WASTE - TOXIC".
o Explicitly list: 4-ethoxy-N-ethylaniline.

o Add hazard pictogram: Skull & Crossbones (Acute Tox) and Health Hazard (Target Organ
Tox).

Waste Categorization & Segregation Logic

Proper segregation is the single most critical step to prevent dangerous chemical reactions in
the waste stream. 4-ethoxy-N-ethylaniline is a weak base; mixing it with acid waste streams
can generate heat and toxic fumes.[1]

Segregation Decision Tree

The following logic flow dictates where this chemical belongs in your waste stream.
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Waste: 4-ethoxy-N-ethylaniline

Does the mixture contain Halogens?
(Chloroform, DCM, etc.)

No Yes

Contains Oxidizers?
(Nitrates, Peroxides)

Stream A: Halogenated Organic Waste

No

Is the pH < 4? Yes (Risk of Fire/Explosion)

No \Yes (Exothermic Salt Formation)

Stream B: Non-Halogenated Organic Waste Do NOT Mix.

(PREFERRED ROUTE) Neutralize or Separate Stream.

Click to download full resolution via product page

Figure 1: Waste segregation logic.[1] The compound must be directed to the Non-Halogenated
Organic stream unless mixed with solvents like Dichloromethane.

Step-by-Step Disposal Protocol

This protocol assumes the chemical is pure or in a solvent solution.

Step 1: Preparation

¢ Clear the fume hood of all other reaction vessels.

+ Place the Waste Container (HDPE or Glass) in a secondary containment tray.
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 Verify the waste container tag lists "Non-Halogenated Organic" (unless mixed with
DCM/Chloroform).

Step 2: Transfer

e Using a funnel, slowly pour the 4-ethoxy-N-ethylaniline into the waste container.

» Solvent Rinse: Rinse the original vessel 3 times with a compatible solvent (e.g., Acetone or
Ethanol).

e Add all rinsates to the same waste container. Do not pour rinsates down the drain; this
compound is toxic to aquatic life.

Step 3: Decontamination

» Wipe down the funnel and the exterior of the waste bottle with an acetone-soaked paper
towel.

» Dispose of the paper towel as Solid Hazardous Waste (contaminated debris). It cannot go in
regular trash.[2]

Step 4: Final Closure

o Cap the waste container tightly.[3][4]
o Complete the waste tag with the start date and approximate volume.

» Move to the Satellite Accumulation Area (SAA).

Emergency Spill Response

Aniline derivatives absorb rapidly through the skin. Speed is critical.

Spill Detected 1. Evacuate Area 2. Don PPE 3. Containment 4. Absorption 5. Decontamination
P! Alert Personnel (Resp + Double Glove) Use Vermiculite/Sand Do NOT use paper towels Scrub with soapy water

Y

Click to download full resolution via product page
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Figure 2: Immediate spill response workflow.[1] Note the prohibition of combustible absorbents
like sawdust.

Specific Spill Instructions:

o Absorbent: Use Vermiculite, Sand, or Clay. Do not use sawdust or paper towels for bulk
liquid, as aromatic amines can be combustible and increase fire load.

» Decontamination: After collecting the absorbed material, scrub the surface with a detergent
solution. Aromatic amines can leave an oily residue that persists.

o Disposal of Spill Debris: Double-bag all contaminated absorbents in heavy-duty hazardous
waste bags. Label as "Toxic Debris: 4-ethoxy-N-ethylaniline".[1]

Regulatory Compliance (US EPA/RCRA)[1]

While 4-ethoxy-N-ethylaniline is not explicitly "P-listed" or "U-listed" by its specific CAS in 40
CFR 261.33, it is regulated by characteristic:

o Toxicity Characteristic: If the waste stream fails TCLP (unlikely for this specific niche
chemical unless in high volume, but always assume toxic).

« Ignitability (DO01): If the waste mixture has a flash point <60°C (e.g., if mixed with Acetone).

o Generator Status: You must count this weight toward your monthly hazardous waste
generation limits.

Destruction Method: The ultimate disposal method by the waste vendor will be Incineration.
This is the only approved method to break down the aromatic amine structure and prevent
environmental persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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